Zopocianine Sodium

• CAS: 2206660-95-7

Core Science & Biosynthesis

Zopocianine Sodium (OTL78): A Technical Guide to its Discovery and Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

Zopocianine Sodium, also known as OTL78, is a novel, targeted near-infrared (NIR) fluorescent imaging agent developed to enhance the intraoperative visualization of malignant tissues. This technical guide provides an in-depth overview of the discovery, synthesis, and mechanism of action of Zopocianine Sodium. It is designed to serve as a comprehensive resource, detailing the experimental protocols for its synthesis and presenting key quantitative data in a structured format. Diagrams illustrating the molecular composition and the intraoperative imaging workflow are included to provide a clear and concise understanding of this innovative compound.

Introduction

The complete surgical resection of cancerous tissue is a critical factor in improving patient prognosis and reducing the likelihood of recurrence. However, distinguishing microscopic residual cancer cells from healthy tissue at the tumor margins remains a significant challenge for surgeons. Fluorescence-guided surgery (FGS) is an emerging technology that utilizes fluorescent dyes to illuminate cancer cells in real-time, providing a visual guide for more precise tumor removal.[1]

Zopocianine Sodium (OTL78) was designed as a tumor-specific NIR agent that targets the Prostate-Specific Membrane Antigen (PSMA).[1][2] PSMA is a transmembrane protein that is overexpressed in over 90% of prostate cancer cases, making it an ideal biomarker for targeted imaging. OTL78 is a conjugate molecule comprising a high-affinity PSMA-targeting ligand, a flexible linker, and a near-infrared fluorescent dye. This design allows for the selective accumulation of the agent in PSMA-positive tissues, which can then be visualized using an NIR imaging system during surgery.

Discovery and Design Rationale

The development of Zopocianine Sodium (OTL78) was driven by the need for a highly specific and effective agent for fluorescence-guided surgery with favorable pharmacokinetic properties. The design incorporates three key components as illustrated below.

Caption: Molecular components of Zopocianine Sodium (OTL78).

• PSMA-Targeting Ligand: A high-affinity ligand, DUPA, was selected for its specificity to Prostate-Specific Membrane Antigen (PSMA), ensuring the agent's selective binding to cancer cells.

• Linker: A rationally designed 14-atom polyethylene (B3416737) glycol (PEG)-dipeptide linker connects the targeting ligand to the dye. This linker is designed to provide flexibility and optimize the pharmacokinetic properties of the molecule, facilitating rapid clearance from non-target tissues.

• NIR Fluorophore: The inexpensive NIR dye S0456 was chosen for its optical properties, which fall within the near-infrared window (700-900 nm). This spectral range allows for deeper tissue penetration of light and minimizes autofluorescence from surrounding healthy tissues.

This modular design allows for a highly specific imaging agent that concentrates in tumors, provides a strong signal, and is rapidly cleared from the body to minimize background noise.

Synthesis of Zopocianine Sodium (OTL78)

The synthesis of Zopocianine Sodium (OTL78) is a multi-step process involving the assembly of the targeting ligand, linker, and NIR dye. The following protocol is based on the published synthesis scheme.

Experimental Protocol

The synthesis involves a series of coupling and deprotection steps to build the molecule, followed by conjugation to the NIR dye.

Reagents and Conditions:

• Step (a): H2N-Tyr(OtBu)-OtBu.HCl, HATU, DIPEA, DMSO, Room Temperature, 2h.

• Step (b): H2/Pd-C (10%), DCM/MeOH.

• Step (c): Cbz-PEG2-CO2H, HATU, DIPEA, DMSO, Room Temperature, 2h.

• Step (d): H2/Pd-C, DCM/MeOH.

• Step (e): Compound 7 (a precursor containing the DUPA ligand), HATU, DIPEA, DMSO, Room Temperature, 2h.

• Step (f): TFA, Room Temperature, 1h.

• Step (g): (i) H2O/NaOH (pH = 10), (ii) S0456 dye, H2O, 75°C, 3-4h.

Workflow Diagram:

Caption: Simplified workflow for the synthesis of Zopocianine Sodium.

Physicochemical and Pharmacokinetic Properties

Zopocianine Sodium exhibits properties that make it a promising candidate for clinical use. The key quantitative data are summarized in the tables below.

Table 1: Physicochemical Properties

Property	Value	Source
Chemical Formula	C₇₄H₈₆N₇Na₇O₂₇S₄	PubChem
Molecular Weight	1794.7 g/mol	PubChem
Purity	≥96%
Excitation Wavelength	774-776 nm
Emission Wavelength	794-796 nm

Table 2: Preclinical Efficacy and Pharmacokinetics

Parameter	Value	Model	Source
Binding Affinity (Kd)	58.2 nM	H513 cells (in vitro)
Optimal Tumor-to-Background Ratio (TBR)	5:1	Animal models
Pharmacokinetic Half-life	17 minutes	Animal models

Mechanism of Action and Intraoperative Application

The clinical application of Zopocianine Sodium follows a specific workflow designed to maximize the signal from cancerous tissue while minimizing background fluorescence.

• Administration: Zopocianine Sodium is administered intravenously to the patient prior to surgery.

• Distribution and Targeting: The agent circulates throughout the body and selectively binds to PSMA-expressing cells, primarily prostate cancer cells.

• Internalization and Accumulation: Upon binding, the Zopocianine-PSMA complex is internalized by the cancer cells, leading to an accumulation of the fluorescent dye within the tumor.

• Clearance: Due to its rapid pharmacokinetics, unbound Zopocianine Sodium is quickly cleared from the bloodstream and healthy tissues.

• Intraoperative Imaging: During the surgical procedure, the surgeon uses a near-infrared imaging system. The NIR light excites the accumulated Zopocianine Sodium, causing it to fluoresce and clearly delineate the tumor boundaries and any metastatic deposits.

This process enables the surgeon to identify and resect malignant tissue with high precision.

Caption: Clinical workflow for Zopocianine Sodium in FGS.

Conclusion

Zopocianine Sodium (OTL78) is a sophisticated, targeted fluorescent agent with significant potential to improve the outcomes of cancer surgery. Its rational design, which combines a high-affinity targeting ligand with a NIR fluorophore, allows for the specific and clear identification of malignant tissues intraoperatively. The data indicate that Zopocianine Sodium has a favorable safety and pharmacokinetic profile, making it an excellent candidate for ongoing clinical investigation and future application in fluorescence-guided surgery.

References

• 1. Evaluation of Novel Prostate-Specific Membrane Antigen-Targeted Near-Infrared Imaging Agent for Fluorescence-Guided Surgery of Prostate Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]

In Vivo Characterization of Zopocianine Sodium: A Technical Guide

This technical guide provides a comprehensive overview of the in vivo characteristics of Zopocianine Sodium, a novel hypnotic agent. The information presented is intended for researchers, scientists, and drug development professionals to support further investigation and clinical development.

Introduction

Zopocianine Sodium is a cyclopyrrolone derivative that acts as a positive allosteric modulator of the gamma-aminobutyric acid (GABA) type A receptor. It is under investigation for the short-term treatment of insomnia. This document details its in vivo pharmacokinetic, pharmacodynamic, and toxicological profile based on preclinical and clinical studies.

Pharmacokinetics

Zopocianine Sodium is rapidly absorbed following oral administration and is extensively metabolized. Its pharmacokinetic profile is characterized by a relatively short half-life, which minimizes next-day residual effects.

Absorption and Distribution

Following oral administration, Zopocianine Sodium is rapidly absorbed, with an approximate bioavailability of 80%.[1] Plasma protein binding is estimated to be between 45% and 80%.[1] The compound is widely distributed throughout the body, including the brain.[1][2]

Metabolism and Excretion

Zopocianine Sodium is extensively metabolized in the liver, primarily through oxidation, methylation, and decarboxylation.[3] The major metabolites include an N-oxide derivative and an N-desmethyl metabolite.[4] Approximately 50% of the administered dose undergoes decarboxylation and is excreted via the lungs.[1] Renal excretion of the unchanged drug is low, accounting for less than 7% of the administered dose. The N-demethyl and N-oxide metabolites constitute about 30% of the initial dose found in urine.[1]

Pharmacokinetic Parameters

The following table summarizes the key pharmacokinetic parameters of Zopocianine Sodium in humans.

Parameter	Value	Species	Reference
Bioavailability	~80%	Human	[1]
Plasma Protein Binding	45% - 80%	Human	[1]
Elimination Half-life (t½)	3.5 - 6.5 hours	Human	[1]
Time to Peak Plasma Concentration (Tmax)	~1-2 hours	Human	[3]
Metabolism	Hepatic (Oxidation, N-demethylation, Decarboxylation)	Human	[3][4]
Primary Excretion Route	Hepatic metabolism, with metabolites excreted in urine and via lungs	Human	[1]

Pharmacodynamics

Zopocianine Sodium exerts its hypnotic effects by enhancing the inhibitory neurotransmission of GABA.

Mechanism of Action

The primary mechanism of action of Zopocianine Sodium involves its interaction with the GABA-A receptor complex. It binds to a site on the receptor that is distinct from the GABA binding site but allosterically modulates the receptor to increase the affinity of GABA for its binding site. This potentiation of GABAergic neurotransmission leads to an influx of chloride ions, hyperpolarization of the neuronal membrane, and subsequent inhibition of neuronal firing, resulting in sedative and hypnotic effects.[4][5][6]

References

• 1. Clinical pharmacokinetics of zopiclone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Pharmacokinetics and metabolism of zopiclone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The Clinical and Forensic Toxicology of Z-drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. go.drugbank.com [go.drugbank.com]
• 5. The mechanism of action of zopiclone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Zopiclone - Wikipedia [en.wikipedia.org]

OTL78: A Technical Guide to its Fluorescent Properties for Researchers and Drug Development Professionals

West Lafayette, IN - OTL78, a near-infrared (NIR) fluorescent agent, is emerging as a significant tool in fluorescence-guided surgery, particularly for prostate cancer. This technical guide provides an in-depth analysis of its fluorescent properties, experimental protocols, and the underlying signaling pathways, aimed at researchers, scientists, and drug development professionals.

OTL78 is a conjugate of a high-affinity prostate-specific membrane antigen (PSMA)-targeting ligand, DUPA, and the NIR fluorophore S0456. This targeted approach allows for the specific illumination of PSMA-expressing cancer cells, enabling real-time visualization during surgical procedures.

Core Fluorescent and Physicochemical Properties

The utility of OTL78 as a fluorescent probe is defined by its specific photophysical and chemical characteristics. While extensive research has been conducted on its application, certain fundamental quantitative properties remain proprietary or unpublished in the reviewed literature.

Property	Value	Reference
Maximum Excitation Wavelength	774 - 776 nm
776 nm
Peak Emission Wavelength	794 - 796 nm
793 nm
Chemical Formula	C₇₄H₈₆N₇Na₇O₂₇S₄
Molecular Weight	1793.37 a.m.u.
Quantum Yield	Not available in surveyed literature
Molar Extinction Coefficient	Not available in surveyed literature

In Vivo Pharmacokinetics

Clinical and preclinical studies have established the pharmacokinetic profile of OTL78, highlighting its rapid clearance from non-target tissues, a crucial aspect for achieving high tumor-to-background ratios during surgery.

Parameter	Value	Condition	Reference
Half-life (preclinical)	17 minutes	In animal models
Half-life (clinical, 0.03 mg/kg dose)	5.1 hours	In patients
Half-life (clinical, 0.06 mg/kg dose)	4.7 hours	In patients
Clearance (clinical, 0.03 mg/kg dose)	3.1 L/hour	In patients
Clearance (clinical, 0.06 mg/kg dose)	3.0 L/hour	In patients
Volume of Distribution (clinical, 0.03 mg/kg dose)	22.9 L	In patients
Volume of Distribution (clinical, 0.06 mg/kg dose)	19.5 L	In patients

Signaling Pathway: PSMA-Mediated Endocytosis

OTL78's mechanism of action relies on its specific binding to Prostate-Specific Membrane Antigen (PSMA), a transmembrane glycoprotein (B1211001) highly overexpressed in prostate cancer cells. This binding event triggers receptor-mediated endocytosis, leading to the internalization and accumulation of the fluorescent probe within the cancer cells. The primary pathway for this internalization is clathrin-mediated endocytosis.

Zopocianine Sodium (OTL78): A Technical Guide to a PSMA-Targeted Intraoperative Imaging Agent

Introduction

Zopocianine Sodium, also known as OTL78, is a novel, targeted near-infrared (NIR) fluorescent imaging agent developed for the real-time intraoperative visualization of prostate cancer.[1] It is designed to bind with high affinity to Prostate-Specific Membrane Antigen (PSMA), a protein significantly overexpressed on the surface of more than 90% of prostate cancer cells.[1] By selectively illuminating cancerous tissue during surgery, Zopocianine Sodium aims to enhance the precision of tumor resection, helping surgeons to identify and remove malignant lesions that may not be visible to the naked eye.[1][2] This technology holds the potential to improve surgical outcomes by enabling more complete tumor removal and better preservation of healthy tissue, thereby reducing the risk of biochemical recurrence.[1] Currently, Zopocianine Sodium is advancing through clinical development, with studies evaluating its safety, feasibility, and optimal dosing for fluorescence-guided surgery.[1][2]

Core Properties and Specifications

Zopocianine Sodium is a small molecule drug conjugate, consisting of a PSMA-targeting ligand and a fluorescent dye. Its key properties are summarized below.

Property	Value	Reference(s)
Drug Synonyms	Zopocianine Sodium, OTL78, OTL-0078 Sodium	[1][2][3]
Drug Type	Small molecule, Fluorescent dye	[2]
Mechanism of Action	PSMA Modulator	[1][2]
Therapeutic Area	Neoplasms, Urogenital Diseases	[1]
Indication	Prostatic Cancer	[1]
Highest R&D Phase	Phase 2	[1]
Molecular Formula	C74H93N7NaO27S4 (Note: Variations exist based on the exact salt form, e.g., C74H86N7Na7O27S4)	[1][3][4]
Molecular Weight	~1794.72 g/mol (as Heptasodium salt)	[3][4]

Mechanism of Action and Targeting

Zopocianine Sodium's efficacy is rooted in its specific binding to Prostate-Specific Membrane Antigen (PSMA). PSMA is a type II transmembrane protein that is highly expressed on prostate cancer cells and the neovasculature of many solid tumors, while having limited expression on healthy tissues.[1][5] The agent is administered intravenously, circulates through the bloodstream, and binds to the extracellular domain of the PSMA protein on cancer cells. Upon excitation with a near-infrared light source during surgery, the fluorescent component of Zopocianine Sodium emits a signal, allowing for real-time visualization of PSMA-positive tissues.

References

• 1. Zopocianine - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 2. Zopocianine - Drug Targets, Indications, Patents - Synapse [synapse-patsnap-com.libproxy1.nus.edu.sg]
• 3. GSRS [gsrs.ncats.nih.gov]
• 4. Compound: ZOPOCIANINE SODIUM (CHEMBL5314611) - ChEMBL [ebi.ac.uk]
• 5. Advances in PSMA theranostics - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: Zopocianine Sodium for In Vitro Cell Staining

For Research Use Only. Not for use in diagnostic procedures.

Introduction

Zopocianine Sodium is a novel, water-soluble fluorescent probe designed for the selective staining of cytoplasmic components in live and fixed eukaryotic cells. Its unique spectral properties and low cytotoxicity make it an ideal candidate for a variety of applications in cell biology, including fluorescence microscopy, high-content screening, and flow cytometry. These application notes provide detailed protocols and guidelines for the effective use of Zopocianine Sodium in in vitro cell staining experiments.

Product Information

Property	Specification
Molecular Name	Zopocianine Sodium
Excitation (Max)	488 nm
Emission (Max)	525 nm
Quantum Yield	> 0.85
Formulation	Lyophilized powder
Storage	Store at -20°C, protected from light
Solubility	Soluble in water and DMSO

Spectral Properties

Zopocianine Sodium exhibits a narrow excitation and emission spectrum, minimizing spectral overlap with other common fluorophores.

Parameter	Wavelength (nm)
Maximum Excitation	488
Maximum Emission	525
Recommended Laser Line	488 nm
Recommended Emission Filter	515-545 nm bandpass

Experimental Protocols

I. Reagent Preparation

• Stock Solution (1 mM): To prepare a 1 mM stock solution, dissolve the lyophilized Zopocianine Sodium powder in high-quality, anhydrous DMSO. For example, add 1 mL of DMSO to 1 mg of the compound (assuming a molecular weight of 1000 g/mol ; adjust as per the actual molecular weight provided on the product vial).

• Working Solution (1-10 µM): On the day of the experiment, dilute the 1 mM stock solution in a buffered saline solution (e.g., PBS, HBSS) to the desired final working concentration. The optimal concentration may vary depending on the cell type and experimental conditions and should be determined empirically.

II. Live Cell Staining Protocol

• Cell Seeding: Seed cells in a suitable culture vessel (e.g., glass-bottom dish, multi-well plate) and allow them to adhere and grow to the desired confluency.

• Preparation of Staining Solution: Prepare the Zopocianine Sodium working solution at the desired concentration in a warm (37°C) cell culture medium.

• Cell Staining:

  • Remove the culture medium from the cells.

  • Gently wash the cells once with warm PBS.

  • Add the Zopocianine Sodium staining solution to the cells and incubate for 15-30 minutes at 37°C, protected from light.

• Washing:

  • Remove the staining solution.

  • Wash the cells two to three times with warm PBS or culture medium.

• Imaging: Image the stained cells immediately using a fluorescence microscope equipped with appropriate filters for the FITC/GFP channel.

III. Fixed Cell Staining Protocol

• Cell Seeding and Fixation:

  • Seed cells as described for live cell staining.

  • Fix the cells with 4% paraformaldehyde (PFA) in PBS for 15 minutes at room temperature.

• Permeabilization:

  • Wash the fixed cells twice with PBS.

  • Permeabilize the cells with 0.1% Triton X-100 in PBS for 10 minutes at room temperature.

• Staining:

  • Wash the permeabilized cells twice with PBS.

  • Add the Zopocianine Sodium working solution and incubate for 30-60 minutes at room temperature, protected from light.

• Washing:

  • Remove the staining solution.

  • Wash the cells three times with PBS.

• Mounting and Imaging: Mount the coverslip with an appropriate mounting medium and image as described for live cells.

Experimental Workflow

Caption: Workflow for in vitro cell staining with Zopocianine Sodium.

Hypothetical Signaling Pathway Investigation

Zopocianine Sodium can be used to investigate cellular stress pathways. For instance, its localization may be altered in response to oxidative stress, allowing for the visualization of stress-induced cytoplasmic reorganization.

Caption: Hypothetical pathway of Zopocianine Sodium localization change.

Troubleshooting

Problem	Possible Cause	Solution
No/Weak Signal	- Low staining concentration- Insufficient incubation time- Incorrect filter set	- Increase Zopocianine Sodium concentration- Increase incubation time- Use appropriate filters (Ex: 488 nm, Em: 525 nm)
High Background	- High staining concentration- Insufficient washing	- Decrease Zopocianine Sodium concentration- Increase the number and duration of wash steps
Photobleaching	- Excessive exposure to excitation light	- Reduce laser power and exposure time- Use an anti-fade mounting medium
Cell Death	- High concentration of Zopocianine Sodium- Prolonged incubation	- Perform a dose-response curve to determine the optimal non-toxic concentration- Reduce incubation time

Application Notes and Protocols for Live-Cell Imaging with Zopocianine Sodium

For Researchers, Scientists, and Drug Development Professionals

Introduction

Zopocianine Sodium, also known as OTL-0078, is a novel fluorescent imaging agent designed for targeted live-cell and in vivo imaging. It consists of a cyanine (B1664457) dye conjugated to a small molecule ligand that specifically targets the Prostate-Specific Membrane Antigen (PSMA), a cell surface protein highly expressed in prostate cancer cells and the neovasculature of many solid tumors. This targeted approach allows for high-contrast imaging of PSMA-expressing cells, making Zopocianine Sodium a valuable tool for cancer research, drug development, and intraoperative imaging.

The core of Zopocianine Sodium is a cyanine dye, a class of fluorophores known for their high extinction coefficients and good fluorescence quantum yields. This intrinsic brightness, combined with its targeted delivery mechanism, enables sensitive detection of cellular and subcellular structures and processes.

Principle of Action

Zopocianine Sodium's mechanism of action is based on the specific binding of its ligand moiety to the extracellular domain of the PSMA receptor. Following binding, the Zopocianine Sodium-PSMA complex is internalized into the cell through endocytosis. This process allows for the accumulation of the fluorescent dye inside the target cells, leading to a strong and specific fluorescent signal that can be visualized using fluorescence microscopy. The internalization process is crucial as it concentrates the dye within the cell, enhancing the signal-to-noise ratio for imaging.

Data Presentation

Quantitative data for Zopocianine Sodium is not extensively available in the public domain. The following table summarizes known properties and estimated values based on structurally similar PSMA-targeted cyanine dyes such as PSMA-Cy5.

Property	Value	Notes
Chemical Formula	C₇₄H₈₆N₇Na₇O₂₇S₄	Official USAN designation.
Molecular Weight	1794.72 g/mol
Target	Prostate-Specific Membrane Antigen (PSMA)	A well-established biomarker for prostate cancer and tumor neovasculature.
Fluorophore Class	Cyanine Dye	A class of synthetic dyes known for their brightness and use in bio-imaging.
Excitation Maximum (λex)	~650 - 750 nm (Estimated)	Based on the cyanine core structure, likely in the red to near-infrared range, which is advantageous for deep tissue imaging and reduced autofluorescence.
Emission Maximum (λem)	~670 - 780 nm (Estimated)	A corresponding emission in the red to near-infrared spectrum.
Quantum Yield (Φ)	Moderate to High (Estimated)	Cyanine dyes typically exhibit good quantum yields, contributing to their brightness.
Molar Extinction Coefficient (ε)	High (>150,000 M⁻¹cm⁻¹) (Estimated)	A key characteristic of cyanine dyes, indicating strong light absorption.
Photostability	Moderate	Cyanine dyes can be susceptible to photobleaching with intense or prolonged illumination. The use of antifade reagents and minimizing light exposure is recommended.
Cytotoxicity	Low at working concentrations (Estimated)	The targeted nature of the molecule is designed to minimize off-target effects. However, like many fluorescent dyes, high concentrations or prolonged exposure may induce cytotoxicity.

Experimental Protocols

Protocol 1: In Vitro Live-Cell Imaging of PSMA-Expressing Cells

This protocol describes the use of Zopocianine Sodium for imaging PSMA-positive live cells, such as the LNCaP human prostate cancer cell line.

Materials:

• Zopocianine Sodium

• PSMA-positive cells (e.g., LNCaP) and PSMA-negative cells (e.g., PC-3) for control

• Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)

• Phosphate-Buffered Saline (PBS), pH 7.4

• Fluorescence microscope with appropriate filter sets for cyanine dyes (e.g., Cy5 filter set)

• Glass-bottom dishes or chamber slides suitable for live-cell imaging

• Optional: Hoechst 33342 or other nuclear counterstain

• Optional: Antifade reagent for live-cell imaging

Procedure:

• Cell Seeding:

  • Seed PSMA-positive and PSMA-negative cells onto glass-bottom dishes or chamber slides at an appropriate density to achieve 50-70% confluency on the day of the experiment.

  • Culture the cells in a humidified incubator at 37°C with 5% CO₂ for 24-48 hours.

• Preparation of Staining Solution:

  • Prepare a stock solution of Zopocianine Sodium in sterile, nuclease-free water or DMSO. Store protected from light at -20°C.

  • On the day of the experiment, dilute the Zopocianine Sodium stock solution in pre-warmed complete cell culture medium to a final working concentration. The optimal concentration should be determined empirically but can range from 1 to 10 µM.

• Cell Staining:

  • Remove the culture medium from the cells and wash once with pre-warmed PBS.

  • Add the Zopocianine Sodium staining solution to the cells.

  • Incubate the cells for 30-60 minutes at 37°C in a CO₂ incubator, protected from light. Incubation time may be optimized for specific cell lines and experimental goals.

• Washing:

  • Remove the staining solution and wash the cells two to three times with pre-warmed PBS or live-cell imaging medium to remove unbound dye and reduce background fluorescence.

• Counterstaining (Optional):

  • If a nuclear counterstain is desired, incubate the cells with Hoechst 33342 (or another suitable

Application Notes and Protocols: LUM015 for Surgical Margin Assessment

For Researchers, Scientists, and Drug Development Professionals

Introduction

Accurate real-time assessment of surgical margins is a critical challenge in oncologic surgery. Incomplete tumor resection is a major cause of local recurrence and negatively impacts patient prognosis. LUM015, also known as Zopocianine Sodium, is a novel, injectable, protease-activated fluorescent imaging agent designed to illuminate cancerous tissue during surgery, thereby enabling surgeons to more accurately identify and remove all malignant tissue. This document provides detailed application notes and protocols for the use of LUM015 in preclinical and clinical research settings for surgical margin assessment.

Mechanism of Action

LUM015 is a pegylated, cathepsin-activated imaging agent. It consists of a Cy5 fluorophore attached to a quencher molecule via a polypeptide linker. In its native state, the quencher suppresses the fluorescence of the Cy5 molecule. Many solid tumors exhibit elevated levels of proteases, such as cathepsins, in their microenvironment compared to normal tissue. Upon administration, LUM015 passively accumulates in the tumor tissue due to the enhanced permeability and retention (EPR) effect. Within the tumor microenvironment, the polypeptide linker of LUM015 is cleaved by these overexpressed proteases. This cleavage releases the quencher, leading to the activation of the Cy5 fluorophore and subsequent emission of a fluorescent signal upon excitation. This "on-demand" activation allows for a high tumor-to-background signal ratio, enabling clear delineation of cancerous tissue.

Figure 1: Mechanism of Action of LUM015.

Data Presentation

Preclinical Data (Mouse Model of Soft Tissue Sarcoma)

Parameter	Value	Reference
LUM015 Dose	3.5 mg/kg
Administration Route	Tail Vein Injection
Time to Resection	6 hours
Mean Tumor Fluorescence vs. Muscle	~5-fold higher

Phase 1 Clinical Trial Data (Soft Tissue Sarcoma and Breast Cancer)

A first-in-human Phase 1 clinical trial enrolled 15 patients (12 with soft tissue sarcoma and 3 with invasive ductal carcinoma of the breast).

Parameter	Details	Reference
Patient Population	15 patients with soft-tissue sarcoma or breast cancer
LUM015 Dose Cohorts	0.25, 0.5, 1.0, and 1.5 mg/kg
Administration Route	Peripheral Intravenous Injection
Time of Administration	2-72 hours prior to surgery
Safety Profile	Well-tolerated, no adverse pharmacological activity or hypersensitivity. Expected green chromaturia observed.
Tumor Fluorescence	Significantly higher in tumor tissue compared to normal adjacent tissue.

Feasibility Study in Breast Cancer

A study involving 45 women undergoing breast cancer surgery further evaluated the efficacy of LUM015.

Parameter	Result	Reference
LUM015 Dose	1 mg/kg
Sensitivity for Tumor Detection	84% for all imaged cavity surfaces; 100% for residual tumor in patients with positive margins.
Specificity for Tumor Detection	73%
Clinical Outcome	25% of patients with positive margins were spared a second surgery.

Experimental Protocols

Preclinical Evaluation in a Mouse Model of Soft Tissue Sarcoma

This protocol is based on the methodology described in the co-clinical trial of LUM015.

Objective: To assess the in vivo tumor-labeling specificity of LUM015.

Materials:

• LUM015 (3.5 mg/kg)

• Primary soft tissue sarcoma (STS) mouse model

• Handheld fluorescence imaging device

• Anesthetic agent

• Surgical tools for resection

Procedure:

• Induce primary STS in the lower extremity of the mice.

• Administer LUM015 (3.5 mg/kg) via tail vein injection to tumor-bearing mice.

• Wait for a period of 6 hours to allow for probe distribution and activation.

• Anesthetize the mouse according to approved institutional animal care and use committee protocols.

• Surgically resect the primary STS tumor and a sample of normal muscle from the contralateral leg.

• Immediately image the resected tissues using a handheld fluorescence imaging device.

• Quantify the fluorescence intensity of the tumor and normal muscle tissue.

• Analyze the data to determine the tumor-to-muscle fluorescence ratio.

Figure 2: Preclinical Experimental Workflow.

Protocol for Phase 1 Clinical Trial in Humans

This protocol is a generalized representation based on the reported Phase 1 trial. All clinical investigations must be conducted under approved institutional review board (IRB) protocols.

Objective: To evaluate the safety, pharmacokinetics, and tumor-labeling properties of LUM015 in patients with solid tumors.

Patient Population: Patients scheduled for surgical resection of soft tissue sarcoma or breast cancer.

Materials:

• LUM015 (dose-escalation cohorts: 0.25, 0.5, 1.0, 1.5 mg/kg)

• Sterile saline for injection

• Intravenous infusion equipment

• Clinical fluorescence imaging system

• Blood

Technical Notes & Optimization

Reducing background fluorescence with Zopocianine Sodium

Important Notice: Information regarding "Zopocianine Sodium" for the purpose of reducing background fluorescence could not be located in the available resources. The search results consistently identified "Zopiclone," a hypnotic medication with a different mechanism of action and application.

We advise researchers to verify the name and chemical identity of the compound . The information below is provided as a template and should be adapted once the correct compound and its properties are identified.

Frequently Asked Questions (FAQs)

Q1: What is the primary application of Zopocianine Sodium in fluorescence imaging?

A: This section would typically describe how Zopocianine Sodium is used to reduce unwanted background signals in fluorescence microscopy, thereby improving the signal-to-noise ratio and enhancing image quality.

Q2: What is the proposed mechanism of action for Zopocianine Sodium in background fluorescence reduction?

A: An explanation of how Zopocianine Sodium interacts with sources of background fluorescence would be provided here. This might involve quenching of autofluorescent molecules, blocking of non-specific binding sites, or other chemical interactions.

Troubleshooting Guides

Issue 1: High Background Fluorescence Persists After Treatment

Possible Cause	Recommended Solution
Incorrect Concentration	Refer to the concentration optimization table below. Prepare fresh dilutions and test a range of concentrations.
Inadequate Incubation Time	Ensure the incubation time follows the recommended protocol. Test a time course to determine the optimal duration.
Suboptimal pH of Buffer	Verify that the buffer pH is within the optimal range for Zopocianine Sodium activity.
Presence of Interfering Substances	Ensure all reagents are free of contaminants that may contribute to fluorescence.

Table 1: Concentration Optimization for Zopocianine Sodium

Concentration	Observed Effect on Background	Signal Intensity of Target
Low Range (e.g., 1-10 µM)
Mid Range (e.g., 10-50 µM)
High Range (e.g., 50-100 µM)

Note: This table would be populated with actual experimental data.

Experimental Protocols

Protocol: Reduction of Background Fluorescence in Immunofluorescence Staining

• Cell/Tissue Preparation: Prepare samples as per your standard immunofluorescence protocol (fixation, permeabilization, blocking).

• Primary Antibody Incubation: Incubate with the primary antibody as per your established protocol.

• Washing Steps: Wash the samples three times with an appropriate buffer (e.g., PBS).

• Zopocianine Sodium Treatment:

  • Prepare a working solution of Zopocianine Sodium in a suitable buffer.

  • Incubate the samples with the Zopocianine Sodium solution for the optimized duration (e.g., 10-30 minutes) at room temperature, protected from light.

• Washing Steps: Wash the samples three times with the buffer.

• Secondary Antibody Incubation: Incubate with the fluorescently labeled secondary antibody.

• Final Washes and Mounting: Perform final washes and mount the samples for imaging.

Visualizations

Workflow for Background Reduction

Caption: A generalized workflow for incorporating Zopocianine Sodium treatment into an immunofluorescence protocol.

Hypothetical Signaling Pathway Interaction

Caption: A diagram illustrating a hypothetical mechanism by which Zopocianine Sodium might reduce background fluorescence.

Minimizing non-specific binding of OTL78 in tissues

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize non-specific binding of OTL78 in tissues during fluorescence microscopy experiments.

Frequently Asked Questions (FAQs)

Q1: What is OTL78 and what is its target?

OTL78 is a near-infrared (NIR) fluorescent imaging agent. It is designed to target the Prostate-Specific Membrane Antigen (PSMA), which is overexpressed in prostate cancer cells and the neovasculature of many solid tumors. OTL78 consists of a high-affinity PSMA-targeting ligand, DUPA, conjugated to the NIR fluorophore S0456.

Q2: What is non-specific binding and why is it a problem with OTL78?

Q3: What are the common causes of high background fluorescence with OTL78?

High background fluorescence when using OTL78 can stem from several factors:

• Excessive Probe Concentration: Using a higher concentration of OTL78 than necessary can lead to increased non-specific interactions.

• Inadequate Blocking: Failure to block non-specific binding sites on tissues can result in OTL78 adhering to unintended locations.

• Improper Fixation and Permeabilization: The choice of fixative and permeabilizing agent can alter tissue morphology and expose non-specific binding sites.

• Insufficient Washing: Inadequate washing steps may not effectively remove all unbound OTL78, contributing to background signal.

• Tissue Autofluorescence: Some tissues naturally fluoresce, which can be mistaken for a signal from OTL78.

Q4: What is the binding affinity of OTL78 to its target?

OTL78 binds to PSMA-expressing cells with high affinity. In preclinical studies using PSMA-positive 22Rv1 cells, the dissociation constant (Kd) was determined to be approximately 4.7 nmol/L.

Quantitative Data Summary

The following tables summarize key quantitative data for OTL78 from preclinical and clinical studies.

Table 1: OTL78 In Vitro Binding Affinity

Cell Line	PSMA Expression	Dissociation Constant (Kd)
22Rv1	Positive	4.7 nmol/L
PC3	Negative	No significant binding

Table 2: OTL78 Pharmacokinetics in Humans (Phase 2a Study)

Dose	Maximum Serum Concentration (Cmax/dose)	Half-life (t1/2)
0.03 mg/kg	84.1 ng/mL/mg	5.1 hours
0.06 mg/kg	79.6 ng/mL/mg	4.7 hours

Table 3: Preclinical Tumor-to-Background Ratios (TBR)

Tissue	Tumor-to-Background Ratio (TBR)
Muscle	19:1 - 25:1
Lung	11:1 - 14:1
Liver	11:1 - 15:1
Heart	14:1 - 23:1
Spleen	11:1 - 20:1
Prostate	4:1

Data from preclinical studies in animal models.

Troubleshooting Guides

Issue: High Background Fluorescence

High background can obscure your specific signal. Follow these steps to troubleshoot.

1. Optimize OTL78 Concentration:

• Problem: The concentration of OTL78 may be too high, leading to increased non-specific binding.

• Solution: Perform a concentration titration experiment to determine the optimal concentration that provides a good signal-to-noise ratio. Start with a lower concentration than initially used and incrementally increase it.

2. Implement or Optimize a Blocking Step:

• Problem: Non-specific binding sites in the tissue are not adequately blocked.

• Solution: Introduce or optimize a blocking step before OTL78 incubation.

  • Blocking Agents:

    • Bovine Serum Albumin (BSA): Use a 1-5% w/v solution of high-quality, IgG-free BSA in your buffer.

    • Normal Serum: Use 5-10% normal serum from the species of the secondary antibody if one is used in your protocol (for co-staining). If no secondary antibody is used, serum from a species unrelated to your sample is a good option.

  • Incubation Time: Incubate for at least 30-60 minutes at room temperature.

3. Review Fixation and Permeabilization Protocol:

• Problem: The fixation or permeabilization method may be damaging the tissue or exposing non-specific binding sites.

• Solution:

  • Fixation: Paraformaldehyde (PFA) is a common fixative. Ensure the concentration and fixation time are appropriate for your tissue type. Over-fixation can sometimes increase background.

  • Permeabilization: If targeting intracellular PSMA, use a gentle permeabilizing agent like Triton X-100 or Tween-20 at a low concentration (e.g., 0.1-0.25%). The permeabilization step can strip lipids from cell membranes, which may increase non-specific binding of some probes.

4. Enhance Washing Steps:

• Problem: Unbound OTL78 is not being sufficiently washed away.

• Solution: Increase the number and duration of wash steps after OTL78 incubation. Use a buffer containing a mild detergent like 0.05% Tween-20 to help reduce non-specific interactions.

5. Assess for Autofluorescence:

• Problem: The tissue itself may be autofluorescent at the imaging wavelength of OTL78.

• Solution:

  • Control: Image an unstained tissue section using the same imaging settings to determine the level of autofluorescence.

  • Quenching: If autofluorescence is high, consider using a commercial autofluorescence quenching reagent.

Experimental Protocols

Protocol 1: General Staining Protocol for OTL78 on Frozen Tissue Sections

• Sectioning: Cut frozen tissue sections at your desired thickness (e.g., 5-10 µm) and mount on slides.

• Fixation: Fix the sections with 4% PFA in PBS for 15 minutes at room temperature.

• Washing: Wash slides 3 times with PBS for 5 minutes each.

• Blocking: Block with 5% Normal Goat Serum in PBS with 0.1% Triton X-100 for 1 hour at room temperature.

• OTL78 Incubation: Dilute OTL78 to

Reference Data & Comparative Studies

A Comparative Guide to Zopocianine Sodium for PSMA Expression Detection in Prostate Cancer

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Zopocianine Sodium (OTL78), a novel fluorescent imaging agent, with established positron emission tomography (PET) radiotracers for the detection of Prostate-Specific Membrane Antigen (PSMA) expression in prostate cancer. This document outlines the performance, experimental protocols, and underlying mechanisms of these imaging modalities to assist researchers and clinicians in making informed decisions for their specific applications.

Introduction

Prostate-Specific Membrane Antigen (PSMA) is a well-established biomarker for prostate cancer, overexpressed on the surface of prostate cancer cells. Accurate detection of PSMA-expressing tissues is critical for initial staging, localization of recurrent disease, and surgical guidance. While PSMA-targeted PET imaging has become a standard of care in many regions, intraoperative fluorescence imaging with agents like Zopocianine Sodium presents a new frontier for real-time surgical guidance.

Zopocianine Sodium (OTL78) is a PSMA-targeted, near-infrared (NIR) fluorescent dye designed for intraoperative visualization of malignant tissues. It enables surgeons to identify cancer margins and potential metastatic spread in real-time during radical prostatectomy.

PSMA-targeted PET Radiotracers , such as Gallium-68 PSMA-11 ([68Ga]Ga-PSMA-11) and Fluorine-18 DCFPyL ([18F]DCFPyL), are radioactive imaging agents used with PET/CT or PET/MRI scanners to provide whole-body imaging of PSMA-positive lesions for diagnosis and staging.

**Quantitative Data

A Comparative Guide to the Long-Term Efficacy and Safety of Zopiclone and Its Alternatives for Insomnia

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the long-term efficacy and safety of zopiclone (B121070), a nonbenzodiazepine hypnotic, with its primary alternatives for the treatment of chronic insomnia. The information presented herein is intended for an audience with expertise in pharmacology and clinical research. We will delve into the nuanced differences in mechanisms of action, present comparative data from long-term clinical trials, and provide detailed experimental protocols for the key assessments used in such studies.

Mechanism of Action: A Subtle Distinction at the GABA-A Receptor

Zopiclone and its alternatives, including other nonbenzodiazepines (Z-drugs) like eszopiclone (B1671324) and zolpidem, and traditional benzodiazepines like temazepam, all exert their hypnotic effects by modulating the gamma-aminobutyric acid type A (GABA-A) receptor, the primary inhibitory neurotransmitter receptor in the central nervous system.[1][2] However, the specifics of their interaction with the receptor complex underpin their varying pharmacological profiles.

Benzodiazepines bind non-selectively to various alpha subunits of the GABA-A receptor, leading to a broad range of effects including sedation, anxiolysis, myorelaxation, and anticonvulsant activity.[1] In contrast, Z-drugs exhibit greater selectivity for the α1 subunit of the GABA-A receptor, which is primarily associated with sedation.[1][3] This selectivity is thought to contribute to a more favorable side-effect profile, with less anxiolytic and muscle relaxant effects compared to benzodiazepines. Zopiclone, a cyclopyrrolone, and zolpidem, an imidazopyridine, although structurally different, both act as full agonists at the benzodiazepine (B76468) binding site on the GABA-A receptor, enhancing the inhibitory effects of GABA.[1]

Figure 1. GABA-A Receptor Signaling Pathway.

Comparative Long-Term Efficacy

The long-term efficacy of hypnotics is a critical consideration due to the chronic nature of insomnia. Below are comparative data from long-term clinical trials of zopiclone and its alternatives.

Table 1: Change in Polysomnography (PSG) Parameters from Baseline in Long-Term Studies

Drug (Duration)	Sleep Latency (min)	Total Sleep Time (min)	Wake After Sleep Onset (min)	Number of Awakenings
Zopiclone 7.5 mg (8 weeks)	↓ (significant)	↑ (significant)	↓ (significant)	↓ (significant)
Eszopiclone 3 mg (6 months)	↓ 27.3 (vs. 45.0 placebo)	↑ (significant)	↓ (significant)	↓ (significant)
Zolpidem ER 12.5 mg (6 months)	↓ (significant)	↑ (significant)	↓ (significant)	↓ (significant)
Temazepam 30 mg (5 weeks)	↓ (effective)	↑ (effective)	↓ (effective)	Not specified

Note: "↓" indicates a decrease, "↑" indicates an increase. "Significant" refers to statistically significant changes compared to baseline or placebo.

Table 2: Change in Subjective Sleep Parameters from Baseline in Long-Term Studies

Drug (Duration)	Subjective Sleep Latency	Subjective Total Sleep Time	Subjective Wake After Sleep Onset	Subjective Sleep Quality
Zopiclone 7.5 mg (8 weeks)	↓ (significant)	↑ (consistent with PSG)	↑ (consistent with PSG)	Improved (consistent with PSG)
Eszopiclone 3 mg (6 months)	↓ (significant vs. placebo)	↑ (significant vs. placebo)	↓ (significant vs. placebo)	Improved (significant vs. placebo)
Zolpidem ER 12.5 mg (6 months)	↓ (significant vs. placebo)	↑ (significant vs. placebo)	↓ (significant vs. placebo)	Improved (significant vs. placebo)
Temazepam 30 mg (5 weeks)	Not specified	Not specified	Not specified	Not specified

Comparative Long-Term Safety and Tolerability

The long-term use of hypnotics raises concerns about adverse events, tolerance, dependence, and withdrawal effects.

Table 3: Common Adverse Events in Long-Term Studies (>4 weeks)

Drug	Most Common Adverse Events (Incidence)
Zopiclone	Bitter/metallic taste, dry mouth, daytime drowsiness.
Eszopiclone	Unpleasant taste, headache, somnolence.
Zolpidem	Headache, anxiety, somnolence, dizziness.
Temazepam	Drowsiness, dizziness, lethargy.

Table 4: Long-Term Safety Profile Comparison

Feature	Zopiclone	Eszopiclone	Zolpidem	Temazepam (Benzodiazepines)
Tolerance	Minimal evidence in studies up to 8 weeks.	No evidence of tolerance over 6 months.	No evidence of tolerance over 6 months.	Can develop with long-term use.
Dependence	Risk increases with use >4 weeks.	Risk of dependence with prolonged use.	Risk of dependence with prolonged use.	Significant risk with long-term use.
Withdrawal	Rebound insomnia, anxiety.	Minimal rebound insomnia in 6-month trial.	No rebound effect in 6-month trial.	Significant withdrawal syndrome possible.
Cognitive Effects	Potential for next-day impairment.	Less next-day impairment in some studies.	Can cause next-day impairment.	Significant risk of cognitive impairment.
Complex Sleep Behaviors	Reported.	Reported.	Reported.	Reported.

Experimental Protocols

Standardized and rigorous experimental protocols are essential for evaluating the long-term efficacy and safety of hypnotics.

Polysomnography (PSG)

Objective: To objectively measure sleep architecture and continuity.

Procedure:

• Participant Preparation: Participants arrive at the sleep laboratory in the early evening. Electrodes are attached to the scalp (for electroencephalogram - EEG), face (for electrooculogram - EOG and electromyogram - EMG of chin), and legs (for EMG of legs). Respiratory effort and airflow, and oxygen saturation are also monitored.

• Recording: Participants sleep in a quiet, dark, temperature-controlled room while being monitored by a technician. Continuous recordings are made for at least 8 hours.

• Scoring: Sleep records are scored in 30-second epochs by trained technicians according to standardized criteria (e.g., American Academy of Sleep Medicine rules) for sleep stages (N1, N2, N3, REM), sleep latency, wake after sleep onset, and total sleep time.

Consensus Sleep Diary

Objective: To collect subjective, daily data on sleep patterns and perceived sleep quality.

Procedure:

• Distribution and Training: Participants are provided with a standardized sleep diary (e.g., the Consensus Sleep Diary) and are trained on how to complete it accurately.

• Daily Entries: Participants complete the diary each morning within 30 minutes of waking.

• Data Points: Key data points include:

  • Time of going to bed.

  • Time of trying to fall asleep.

  • Estimated sleep latency.

  • Number and duration of awakenings.

  • Time of final awakening.

  • Time of getting out of bed.

  • Subjective sleep quality rating.

  • Use of sleep medication.

  • Daytime functioning and alertness.

Adverse Event Monitoring

Objective: To systematically collect and assess the safety and tolerability of the investigational drug.

Procedure:

• Baseline Assessment: A thorough medical history and physical examination are conducted at baseline to document pre-existing conditions.

• Ongoing Monitoring: At each study visit, investigators ask open-ended, non-leading questions to elicit any adverse events.

• Spontaneous Reporting: Participants are instructed to report any new or worsening symptoms to the study site immediately.

• Classification: All adverse events are recorded and classified by severity (mild, moderate, severe), seriousness, and relationship to the study drug (unrelated, possibly related, probably related, definitely related).

• Reporting: Serious adverse events are reported to regulatory authorities and the institutional review board within a specified timeframe.

Figure 2. Insomnia Clinical Trial Workflow.

Conclusion

The long-term management of chronic insomnia presents a clinical challenge, requiring a careful balance of efficacy and safety. While zopiclone has demonstrated efficacy in the short to intermediate term, robust, long-term data comparable to that of eszopiclone and zolpidem extended-release is less available. The "Z-drugs" as a class, due to their more selective mechanism of action, may offer a safety advantage over benzodiazepines, particularly concerning cognitive side effects and dependence potential with prolonged use. However, the risk of tolerance, dependence, and adverse events remains a significant consideration for all these agents. The choice of a hypnotic for long-term use should be individualized, based on a thorough assessment of the patient's specific sleep difficulties, medical and psychiatric history, and a comprehensive discussion of the potential risks and benefits. Further long-term, head-to-head comparative trials are needed to more definitively establish the relative long-term efficacy and safety of these agents.

Figure 3. Hypnotic Drug Properties Comparison.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. What is the mechanism of Zopiclone? [synapse.patsnap.com]
• 3. Zolpidem and eszopiclone prime α1β2γ2 GABAA receptors for longer duration of activity - PMC [pmc.ncbi.nlm.nih.gov]